Cas no 27149-97-9 (Spiro[3.3]heptane-2-carboxylic acid, 6-(aminomethyl)-)

• Product Name: Spiro[3.3]heptane-2-carboxylic acid, 6-(aminomethyl)-
• CAS No: 27149-97-9
• MF: C₉H₁₅NO₂
• MW: 169.2209
• MDL: MFCD20640073
• CID: 4730109
• PubChem ID: 91618803
• Update Time: 2025-08-04

Spiro[3.3]heptane-2-carboxylic acid, 6-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)spiro[3.3]heptane-2-carboxylic acid
• Spiro[3.3]heptane-2-carboxylic acid, 6-(aminomethyl)-
• MFCD20640073
• 27149-97-9
• SY323346
• F89432
• PS-18901
• EN300-7563987

• MDL： MFCD20640073
• Inchi： 1S/C9H15NO2/c10-5-6-1-9(2-6)3-7(4-9)8(11)12/h6-7H,1-5,10H2,(H,11,12)
• InChI Key： MUEJMAOTBGJCEV-UHFFFAOYSA-N
• SMILES： OC(C1CC2(C1)CC(CN)C2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -2.1

Additional information on Spiro[3.3]heptane-2-carboxylic acid, 6-(aminomethyl)-

Introduction to Spiro[3.3]heptane-2-carboxylic acid, 6-(aminomethyl)- (CAS No. 27149-97-9)

Spiro[3.3]heptane-2-carboxylic acid, 6-(aminomethyl)- (CAS No. 27149-97-9) is a fascinating compound that has garnered significant attention in the field of chemical and pharmaceutical research. This spirocyclic molecule, characterized by its unique structural framework, exhibits a range of properties that make it a valuable candidate for various applications, particularly in drug discovery and molecular engineering.

The compound's structure consists of a spiro center connecting two cyclohexane rings, with a carboxylic acid group at the 2-position and an aminomethyl group at the 6-position. This arrangement imparts specific steric and electronic characteristics that are highly relevant for medicinal chemistry applications. The spirocyclic core provides rigidity and stability, while the functional groups offer opportunities for further derivatization and interaction with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational properties and potential as pharmacophores. Spiro[3.3]heptane derivatives have been explored for their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that such compounds can exhibit inhibitory effects on various enzymes involved in metabolic pathways, making them promising candidates for therapeutic intervention.

The 6-(aminomethyl)- substituent on Spiro[3.3]heptane-2-carboxylic acid is particularly noteworthy, as it introduces a reactive site for further chemical modification. This aminomethyl group can be used to form amide or urea linkages, which are common motifs in drug molecules. Additionally, it can participate in hydrogen bonding interactions, enhancing the compound's binding affinity to biological targets.

Recent research has highlighted the potential of Spiro[3.3]heptane-2-carboxylic acid, 6-(aminomethyl)- as a scaffold for developing novel therapeutic agents. For example, studies have demonstrated its utility in designing molecules that interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The rigid spirocyclic core helps to stabilize the binding orientation of the molecule, improving its efficacy as a ligand.

The compound's structural features also make it an attractive candidate for materials science applications. The spirocyclic framework can contribute to the development of novel polymers and organic materials with enhanced mechanical and thermal properties. Additionally, the presence of functional groups such as the carboxylic acid and aminomethyl groups allows for covalent attachment to other molecules, enabling the creation of complex supramolecular structures.

In terms of synthesis, Spiro[3.3]heptane-2-carboxylic acid, 6-(aminomethyl)- can be prepared through multi-step organic reactions involving cyclization and functional group transformations. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a lead molecule for drug development. Preclinical studies have indicated that derivatives of Spiro[3.3]heptane-2-carboxylic acid can exhibit desirable pharmacokinetic properties, including good solubility and bioavailability. These characteristics are crucial for the successful translation of experimental compounds into viable therapeutic agents.

Furthermore, the versatility of Spiro[3.3]heptane-2-carboxylic acid, 6-(aminomethyl)- allows for its use in combinatorial chemistry approaches, where libraries of related compounds can be generated rapidly. This enables researchers to screen large numbers of molecules efficiently, increasing the likelihood of identifying potent and selective lead candidates.

The compound's unique structural features also make it a valuable tool for studying molecular recognition processes. By modifying different parts of the molecule, researchers can gain insights into how structural changes affect binding affinity and selectivity. These insights are crucial for understanding the mechanisms of action of existing drugs and for designing new ones.

In conclusion, Spiro[3.3]heptane-2-carboxylic acid, 6-(aminomethyl)- (CAS No. 27149-97-9) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural framework and functional groups make it an attractive scaffold for drug discovery and molecular engineering. As research continues to uncover new applications for this compound, its importance is likely to grow further.